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Compound of Interest

Compound Name: 4-Bromo-3-hydroxybenzaldehyde

Cat. No.: B1283328

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-3-hydroxybenzaldehyde is an aromatic aldehyde that holds potential as a versatile
building block in organic synthesis. Its structure, featuring a bromine atom, a hydroxyl group,
and an aldehyde functional group on a benzene ring, offers multiple reactive sites for the
construction of more complex molecules. This technical guide provides a comprehensive
overview of its core properties, a detailed experimental protocol for its synthesis, and a
discussion of its potential, though currently under-documented, applications in research and
drug development.

Core Properties and CAS Number

The Chemical Abstracts Service (CAS) number for 4-Bromo-3-hydroxybenzaldehyde is
20035-32-9[1][2][3]. A summary of its key physicochemical properties is presented in the table
below.
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Property Value Reference(s)
CAS Number 20035-32-9 [11[2]13][4]
Molecular Formula C7HsBrO:z [11[2][5]
Molecular Weight 201.02 g/mol [11[4115]
Melting Point 131.5°C [4115]

Boiling Point (Predicted) 265.0+25.0 °C [41[5]

Density (Predicted) 1.737 £ 0.06 g/cm?3 [5]

Purity Typically 297% [1]

Synthesis of 4-Bromo-3-hydroxybenzaldehyde

A common method for the synthesis of 4-Bromo-3-hydroxybenzaldehyde involves the
bromination of 3-hydroxybenzaldehyde. The following is a detailed experimental protocol
adapted from available literature.

Experimental Protocol: Bromination of 3-
Hydroxybenzaldehyde[6]

Materials:

3-Hydroxybenzaldehyde

» Dichloromethane (CH2Cl2)

e Liquid Bromine (Brz)

o Water (H20)

o Toluene

 Liquid Alkali (e.g., NaOH solution) for pH adjustment

» Nitrogen gas (for inert atmosphere)
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Procedure:

To a clean reaction vessel, add 35.4 g of 3-hydroxybenzaldehyde and 212 ml of
dichloromethane.

Purge the reaction vessel with nitrogen gas by applying a vacuum and backfilling with
nitrogen three times to establish an inert atmosphere.

Stir the mixture and cool it to below 0 °C using an ice bath.

While maintaining the low temperature, add 35.4 g of liquid bromine dropwise to the reaction
mixture.

After the addition of bromine is complete, add 250 ml of water to the reaction.
Neutralize the mixture by adding liquid alkali until a neutral pH is achieved.
Cool the mixture and filter the resulting solid.

Dissolve the collected wet product in 354 ml of toluene.

Separate the aqueous layer from the organic (toluene) layer.

Heat the organic phase to reflux.

Filter the hot solution to remove any insoluble impurities.

Cool the filtrate to induce crystallization and then dry the resulting solid to obtain 4-bromo-3-
hydroxy-benzaldehyde.

Synthesis Workflow Diagram

Reaction Setup Bromination Workup & Purification
iquid Bromine
)

:
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Caption: Synthesis workflow for 4-Bromo-3-hydroxybenzaldehyde.

Applications in Research and Drug Development

Currently, there is limited publicly available information specifically detailing the biological
activities or the involvement of 4-Bromo-3-hydroxybenzaldehyde in signaling pathways.
Much of the research in this area has focused on its isomers, such as 3-bromo-4-
hydroxybenzaldehyde, 4-bromo-2-hydroxybenzaldehyde, and 3-bromo-4,5-
dihydroxybenzaldehyde. These related compounds have been investigated for a range of
biological activities, including antimicrobial, antioxidant, and anticancer properties.

Given its structural features, 4-Bromo-3-hydroxybenzaldehyde is a candidate for use as an
intermediate in the synthesis of novel compounds for drug discovery. The aldehyde group can
be readily transformed into other functional groups or used in condensation reactions to build
larger molecular scaffolds. The bromine and hydroxyl groups also offer sites for further
chemical modification, allowing for the generation of a library of derivatives for biological
screening.

Conclusion

4-Bromo-3-hydroxybenzaldehyde is a well-characterized chemical compound with
established physical and chemical properties and a clear synthetic route. While its direct
biological applications and roles in signaling pathways are not yet extensively documented in
scientific literature, its chemical structure suggests significant potential as a versatile
intermediate for the synthesis of new chemical entities in the field of drug discovery and
development. Further research is warranted to explore the pharmacological profile of this
compound and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.biotuva.com/product/4-bromo-3-hydroxybenzaldehyde/
https://www.aobchem.com/4-bromo-3-hydroxybenzaldehyde-26526.html
http://www.abacipharma.com/AB13756
http://www.abacipharma.com/AB13756
https://m.chemicalbook.com/ProductChemicalPropertiesCB02455884_EN.htm
https://www.chembk.com/en/chem/4-Bromo-3-Hydroxybenzaldehyde
https://www.benchchem.com/product/b1283328#4-bromo-3-hydroxybenzaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b1283328#4-bromo-3-hydroxybenzaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b1283328#4-bromo-3-hydroxybenzaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b1283328#4-bromo-3-hydroxybenzaldehyde-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1283328?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

